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Compound of Interest

Compound Name: 1-Methoxypropane-2-sulfonamide

CAS No.: 1248069-02-4

Cat. No.: B1464022

Get Quote

An In-depth Technical Guide to the Spectroscopic Data of 1-Methoxypropane-2-sulfonamide

This guide provides a comprehensive analysis of the predicted spectroscopic data for 1-
Methoxypropane-2-sulfonamide (CAS 89476-61-9), a molecule of interest in chemical

research and development. In the absence of publicly available experimental spectra, this

document leverages established principles of nuclear magnetic resonance (NMR), infrared (IR)

spectroscopy, and mass spectrometry (MS), supported by data from analogous structures, to

present a robust, predicted spectroscopic profile. This approach serves as an invaluable tool

for researchers in identifying, characterizing, and verifying the synthesis of this compound.

Molecular Structure and Overview
1-Methoxypropane-2-sulfonamide possesses a unique combination of functional groups: an

ether, a chiral center, and a primary sulfonamide. This structure dictates a distinct

spectroscopic fingerprint, crucial for its unambiguous identification and the assessment of its

purity. Understanding the expected spectral features is a prerequisite for any synthetic or

analytical endeavor involving this molecule.
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Figure 1: Labeled structure of 1-Methoxypropane-2-sulfonamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of

an organic molecule. The predicted ¹H and ¹³C NMR spectra of 1-Methoxypropane-2-
sulfonamide reveal five distinct proton environments and four unique carbon environments.

Predicted ¹H NMR Spectrum
The asymmetry introduced by the chiral center at C2 renders the two protons on C1

diastereotopic, meaning they are chemically non-equivalent and should, in a high-field

spectrometer, appear as distinct signals.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 14 Tech Support

https://www.benchchem.com/product/b1464022/docs?utm_src=pdf-body#spectroscopic-data-for-1-methoxypropane-2-sulfonamide-nmr-ir-ms
https://www.benchchem.com/product/b1464022/docs?utm_src=pdf-body#spectroscopic-data-for-1-methoxypropane-2-sulfonamide-nmr-ir-ms
https://www.benchchem.com/product/b1464022/docs?utm_src=pdf-body#spectroscopic-data-for-1-methoxypropane-2-sulfonamide-nmr-ir-ms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1464022?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proton Label

Predicted

Chemical Shift

(δ, ppm)

Predicted

Multiplicity
Integration Rationale

H on C3 1.3 - 1.5 Doublet (d) 3H

Alkyl protons

split by the single

proton on the

adjacent C2

chiral center.

H on C2 3.1 - 3.4 Multiplet (m) 1H

Deshielded by

the adjacent

electron-

withdrawing

sulfonyl group.

Split by protons

on C1 and C3.

H on C4 (-OCH₃) 3.3 - 3.5 Singlet (s) 3H

Typical chemical

shift for methoxy

protons, with no

adjacent protons

to cause splitting.

[1]

H on C1 (-

CH₂O-)
3.6 - 3.9

Multiplet (m) or

AB quartet
2H

Diastereotopic

protons adjacent

to the chiral

center and the

ether oxygen,

expected to be

chemically non-

equivalent and

split each other,

as well as the

proton on C2.

H on N (-NH₂) 5.0 - 7.0

(variable)

Broad Singlet (br

s)

2H The chemical

shift is

concentration-
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dependent and

the signal is

often broad due

to quadrupole

broadening and

chemical

exchange. This

peak will

disappear upon

D₂O exchange.

The proton of a

sulfonamide

group can

appear as a

singlet peak

between 8.78

and 10.15 ppm.

[2]

Predicted ¹³C NMR Spectrum
The four carbon atoms in the molecule are chemically distinct and should give rise to four

separate signals in the ¹³C NMR spectrum.
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Carbon Label
Predicted Chemical Shift (δ,

ppm)
Rationale

C3 15 - 20

Standard alkyl methyl carbon,

expected to be the most

upfield signal.

C2 55 - 65

Carbon atom directly attached

to the strongly electron-

withdrawing sulfonyl group,

resulting in a significant

downfield shift.

C4 (-OCH₃) 58 - 62

Typical range for a methoxy

carbon. The carbon atoms

from a methoxy group typically

appear in the range of 55.39-

56.06 ppm.[2]

C1 (-CH₂O-) 70 - 78

Carbon adjacent to an ether

oxygen is significantly

deshielded and shifted

downfield. For 1-

methoxypropane, the

corresponding carbon appears

around 75 ppm.[3]

Experimental Protocol for NMR Data Acquisition
A self-validating protocol ensures reproducibility and accuracy.

Sample Preparation:

Accurately weigh approximately 5-10 mg of 1-Methoxypropane-2-sulfonamide.

Dissolve the sample in ~0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The

choice of solvent is critical; DMSO-d₆ is often preferred for sulfonamides to ensure the N-H

protons are observable.[3]
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Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical

shift referencing (δ = 0.00 ppm).

Transfer the solution to a clean, dry 5 mm NMR tube.

Instrument Setup:

Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion,

which is crucial for resolving the complex multiplets.

Tune and shim the instrument to ensure a homogeneous magnetic field.

Data Acquisition:

Acquire a ¹H NMR spectrum using a standard pulse sequence. A sufficient number of

scans should be averaged to achieve an adequate signal-to-noise ratio.

Acquire a proton-decoupled ¹³C NMR spectrum. Longer acquisition times or a larger

sample quantity may be needed due to the low natural abundance of ¹³C.

(Optional but Recommended) Perform 2D NMR experiments like COSY (Correlation

Spectroscopy) to establish H-H couplings and HSQC (Heteronuclear Single Quantum

Coherence) to correlate protons with their directly attached carbons, confirming

assignments.

Data Processing:

Apply Fourier transformation, phase correction, and baseline correction to the raw data.

Calibrate the chemical shift scale using the TMS signal.

Integrate the signals in the ¹H NMR spectrum to determine the relative proton ratios.
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NMR Experimental Workflow

Sample Preparation
(5-10mg in 0.7mL CDCl₃/DMSO-d₆ + TMS)

Data Acquisition
(400+ MHz Spectrometer)

Insert Sample

Data Processing
(FT, Phasing, Calibration)

Generate FID

Spectral Analysis
(Shift, Splitting, Integration)

Generate Spectrum

Click to download full resolution via product page

Figure 2: A generalized workflow for NMR analysis.

Infrared (IR) Spectroscopy
IR spectroscopy is an excellent technique for identifying the functional groups within a

molecule. The IR spectrum of 1-Methoxypropane-2-sulfonamide will be dominated by

absorptions from the sulfonamide, ether, and alkane moieties.
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Predicted

Wavenumber (cm⁻¹)
Intensity Vibrational Mode Functional Group

3400 - 3300 Medium
N-H Asymmetric &

Symmetric Stretch

Primary Sulfonamide

(-NH₂)

2960 - 2850 Medium-Strong C-H Stretch
Alkane (CH, CH₂,

CH₃)

1330 - 1310 Strong
S=O Asymmetric

Stretch
Sulfonamide (-SO₂-)

1160 - 1140 Strong
S=O Symmetric

Stretch

Sulfonamide (-SO₂-)

[4]

1150 - 1060 Strong C-O Stretch Ether (-CH₂-O-CH₃)

920 - 890 Medium S-N Stretch Sulfonamide (-S-N)[2]

Experimental Protocol for IR Spectroscopy (Attenuated
Total Reflectance - ATR)
ATR is a modern, rapid method for obtaining high-quality IR spectra of solid or liquid samples.

Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean.

Record a background spectrum of the empty crystal.

Sample Application: Place a small amount (a few milligrams) of the solid 1-
Methoxypropane-2-sulfonamide directly onto the ATR crystal.

Data Acquisition: Apply pressure using the anvil to ensure good contact between the sample

and the crystal. Collect the sample spectrum. Typically, 16-32 scans are co-added to improve

the signal-to-noise ratio.

Data Processing: The instrument software automatically subtracts the background spectrum

from the sample spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)
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Mass spectrometry provides information about the molecular weight and elemental composition

of a molecule, as well as structural details derived from its fragmentation pattern.

Predicted Mass-to-Charge Ratios (m/z)
The molecular formula is C₄H₁₁NO₃S, with a monoisotopic mass of 153.04596 Da.

Ion Species Predicted m/z Rationale

[M]⁺˙ 153.05
Molecular ion (observed in

Electron Ionization).

[M+H]⁺ 154.05

Protonated molecule (common

in Electrospray Ionization,

ESI).

[M+Na]⁺ 176.04
Sodiated adduct (common in

ESI).

Predicted m/z values are based on the monoisotopic mass.

Predicted Fragmentation Pathway
Under ionization, the molecule will break apart in a predictable manner. The fragmentation of

protonated sulfonamides can result in product ions from cleavages at common sites.[5]

Alpha-Cleavage (Ether): Cleavage of the C2-C3 bond can yield a stable oxonium ion at m/z

45 (CH₂=O⁺-CH₃). This is often a prominent peak for methyl ethers.

C-S Bond Cleavage: Scission of the C2-S bond can lead to the formation of a fragment at

m/z 73 ([C₄H₉O]⁺).

Loss of SO₂NH₂: Cleavage of the C-S bond with charge retention on the alkyl fragment can

result in an ion at m/z 73, corresponding to the loss of the ·SO₂NH₂ radical (80 Da).

S-N Bond Cleavage: A common fragmentation pathway for sulfonamides is the cleavage of

the S-N bond.[6]
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Primary Fragments

[M+H]⁺
m/z = 154.05

[C₂H₅SO₂NH₂ + H]⁺
m/z = 108

- C₂H₄

[M - SO₂]⁺˙
m/z = 90- SO₂

[CH₃OCH₂CHCH₃]⁺
m/z = 73

- SO₂NH₂

[CH₃OCH₂]⁺
m/z = 45

- C₂H₄SO₂NH₂

Click to download full resolution via product page

Figure 3: A plausible fragmentation pathway for protonated 1-Methoxypropane-2-
sulfonamide.

Experimental Protocol for Mass Spectrometry (ESI-MS)
Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent

like methanol or acetonitrile, often with a small amount of formic acid (0.1%) to promote

protonation.

Infusion: Introduce the sample into the ESI source via direct infusion using a syringe pump or

through an LC system.

Instrument Settings: Set the ESI source parameters (e.g., capillary voltage, gas flow,

temperature) to achieve stable ionization.

Data Acquisition: Acquire a full scan mass spectrum to identify the protonated molecular ion

[M+H]⁺.

Tandem MS (MS/MS): To confirm the structure, perform a product ion scan by selecting the

[M+H]⁺ ion (m/z 154.05), subjecting it to collision-induced dissociation (CID), and analyzing
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the resulting fragment ions.

Conclusion
This guide presents a detailed, predicted spectroscopic profile for 1-Methoxypropane-2-
sulfonamide. The combination of NMR, IR, and MS provides a multi-faceted and robust

analytical approach for the structural confirmation and purity assessment of this compound.

The predicted chemical shifts, absorption frequencies, and fragmentation patterns described

herein offer a reliable reference for researchers, enabling them to confidently interpret

experimental data and validate their synthetic outcomes. The provided protocols emphasize the

importance of methodical and precise experimental execution to ensure data integrity and

trustworthiness.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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